![molecular formula C11H9NO B8613015 3-(3-Indolyl)acrolein CAS No. 923293-03-2](/img/structure/B8613015.png)
3-(3-Indolyl)acrolein
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Overview
Description
“3-(3-Indolyl)acrolein” is a derivative of indole and acrolein . Indole derivatives are of wide interest due to their diverse biological and clinical applications . Acrolein, also known as acrylaldehyde, allyl aldehyde, acrylic aldehyde, propenal, prop-2-enal, and prop-2-en-1-al, is a highly reactive unsaturated aldehyde .
Synthesis Analysis
A method for the preparation of β-(3-indolyl)acrolein has been described in the literature . The process involves oximation followed by dehydration to give β-(3-indolyl)acrylonitrile . Reduction then gives γ-(3-indolyl)allyl alcohol .
Chemical Reactions Analysis
Indole, a component of “this compound”, is highly reactive at its 3-position toward protonation, halogenation, alkylation, and acylation . Electrophilic substitution can be combined with inter- or intramolecular addition at C-2 .
Physical and Chemical Properties Analysis
Acrolein, a component of “this compound”, is a colorless liquid with a foul and acrid aroma . The smell of burnt fat (as when cooking oil is heated to its smoke point) is caused by glycerol in the burning fat breaking down into acrolein .
Safety and Hazards
Future Directions
Research on acrolein, a component of “3-(3-Indolyl)acrolein”, has been growing, with a focus on its role in various diseases, including neurodegenerative diseases, cardiovascular and respiratory diseases, diabetes mellitus, and the development of cancers of various origins . Future investigation of acrolein from different perspectives is also discussed .
Properties
CAS No. |
923293-03-2 |
---|---|
Molecular Formula |
C11H9NO |
Molecular Weight |
171.19 g/mol |
IUPAC Name |
3-(1H-indol-3-yl)prop-2-enal |
InChI |
InChI=1S/C11H9NO/c13-7-3-4-9-8-12-11-6-2-1-5-10(9)11/h1-8,12H |
InChI Key |
XRNSYINJYVOSGG-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)C=CC=O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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